(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
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Description
(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C26H22F2N6O2 and its molecular weight is 488.499. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Pharmacophore Models
One study discusses the molecular interaction of a compound with the CB1 cannabinoid receptor, highlighting the use of AM1 molecular orbital methods and comparative molecular field analysis (CoMFA) to construct 3D-quantitative structure-activity relationship (QSAR) models. This research provides insights into how modifications in molecular structure can impact receptor binding and activity, which may be relevant for designing compounds with specific receptor targets (Shim et al., 2002).
Antimicrobial Activity
Another study elaborates on the synthesis and in vitro antimicrobial activity of difluorophenyl piperidin-4-yl)methanone oxime derivatives. The compounds exhibited significant activity against pathogenic bacterial and fungal strains, suggesting a potential research application in developing new antimicrobial agents (Mallesha & Mohana, 2014).
Thermally Activated Delayed Fluorescent Emitters
Research on blue thermally activated delayed fluorescent emitters incorporating a bicarbazole donor moiety points to the application of similar compounds in the development of high-efficiency blue organic light-emitting diodes (OLEDs). The study demonstrates how structural elements contribute to the photophysical properties necessary for efficient OLED materials (Kim, Choi, & Lee, 2016).
Synthesis and Characterization Techniques
The synthesis and characterization of various derivatives, including the use of piperidine and difluorophenyl groups, are detailed in several studies. These works offer methodologies for synthesizing and analyzing compounds with complex structures, which could be applicable to the synthesis and study of the compound (Rui, 2010).
Properties
IUPAC Name |
[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22F2N6O2/c27-20-10-9-17(15-21(20)28)34-24(29-30-31-34)16-32-11-13-33(14-12-32)26(35)25-18-5-1-3-7-22(18)36-23-8-4-2-6-19(23)25/h1-10,15,25H,11-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAHBSZLMSJQJMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)C4C5=CC=CC=C5OC6=CC=CC=C46 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22F2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.